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Compound of Interest

Compound Name: 4-Nitro-2,1,3-benzoxadiazole

Cat. No.: B059055

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available health and
safety information for 4-Nitro-2,1,3-benzoxadiazole (NBD). It is intended for informational
purposes for a professional audience and should not be substituted for a formal risk
assessment. All laboratory work should be conducted in accordance with institutional and
national safety guidelines.

Introduction

4-Nitro-2,1,3-benzoxadiazole, also known as 4-nitrobenzofurazan, is a heterocyclic aromatic
compound. Its derivatives are widely utilized in biomedical research as fluorescent probes for
labeling and sensing biomolecules. While the photophysical properties of NBD derivatives are
well-documented, a comprehensive toxicological profile of the parent compound, 4-Nitro-2,1,3-
benzoxadiazole, is not extensively available in public literature. This guide synthesizes the
existing safety data, information on related compounds, and the general toxicological profile of
nitroaromatic compounds to provide a thorough understanding of the potential hazards
associated with its handling and use.

Hazard Identification and Classification

Based on available safety data sheets from suppliers, 4-Nitro-2,1,3-benzoxadiazole is
classified as an irritant.
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GHS Hazard Statements:

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.
Signal Word: Warning

Pictogram:

e Exclamation Mark

Physical and Chemical Properties

A summary of the physical and chemical properties of 4-Nitro-2,1,3-benzoxadiazole is
presented in Table 1.

Property Value

CAS Number 16322-19-3
Molecular Formula CeH3N30s3
Molecular Weight 165.11 g/mol
Appearance Not Available
Melting Point Not Available
Boiling Point Not Available
Solubility Not Available

Toxicological Data

Direct experimental toxicological data, such as LD50 or LC50 values for 4-Nitro-2,1,3-
benzoxadiazole, are not readily available in the public domain. The hazard classifications are

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b059055?utm_src=pdf-body
https://www.benchchem.com/product/b059055?utm_src=pdf-body
https://www.benchchem.com/product/b059055?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b059055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

likely based on computational models and structural similarities to other nitroaromatic
compounds.

General Toxicology of Nitroaromatic Compounds

Nitroaromatic compounds are a class of chemicals known for their potential toxicity.[1][2] The
primary mechanism of toxicity for many nitroaromatics involves the enzymatic reduction of the
nitro group to form nitro anion radicals.[2] These radicals can then react with molecular oxygen
to produce superoxide anions and other reactive oxygen species (ROS), leading to oxidative
stress.[2] Oxidative stress can damage cellular components, including DNA, proteins, and
lipids, ultimately leading to cytotoxicity, mutagenicity, and carcinogenicity.[1][3]

Genotoxicity and Mutagenicity

Many nitroaromatic compounds have been shown to be mutagenic and genotoxic.[3] The
genotoxicity is often dependent on the metabolic reduction of the nitro group.[3][4] While
specific studies on the genotoxicity of 4-Nitro-2,1,3-benzoxadiazole are not available, its
chemical structure suggests that it may share these properties with other nitroaromatics.

Handling and Safety Precautions

Given the irritant nature of 4-Nitro-2,1,3-benzoxadiazole and the general toxicity of
nitroaromatic compounds, strict safety protocols should be followed.

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.
o Ensure eyewash stations and safety showers are readily accessible.
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear nitrile or other appropriate chemical-resistant gloves. A lab coat or
other protective clothing should be worn to prevent skin contact.
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» Respiratory Protection: If working with powders or aerosols, or in poorly ventilated areas, a
NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates
should be used.

Hygiene Measures:

e Wash hands thoroughly after handling.

e Do not eat, drink, or smoke in laboratory areas.

 Remove contaminated clothing and wash before reuse.

Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.
o Keep away from incompatible materials such as strong oxidizing agents.

Experimental Protocols and Methodologies

Detailed experimental protocols for the safety evaluation of 4-Nitro-2,1,3-benzoxadiazole are
not available in the published literature. However, a general workflow for assessing the in vitro
cytotoxicity of a chemical compound is provided below as a representative example.
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In Vitro Cytotoxicity Assessment Workflow
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Signaling Pathways

Specific signaling pathways modulated by 4-Nitro-2,1,3-benzoxadiazole that are directly
linked to its general toxicity have not been elucidated. However, the general mechanism of
toxicity for nitroaromatic compounds involves the generation of reactive oxygen species (ROS)
and subsequent oxidative stress.
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General Mechanism of Nitroaromatic Compound-Induced Oxidative Stress
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Derivatives of 7-nitro-2,1,3-benzoxadiazole have been shown to inhibit glutathione S-
transferases (GSTs), which can lead to the activation of the c-Jun N-terminal kinase (JNK)
pathway and induce apoptosis in tumor cells.[5][6] While this is a specific mechanism of action
for certain derivatives and may not be directly applicable to the general toxicity of the parent
compound, it highlights the potential for NBD-containing molecules to interact with and
modulate critical cellular signaling pathways.

Conclusion

4-Nitro-2,1,3-benzoxadiazole is a chemical that should be handled with care, following
standard laboratory safety procedures for irritant compounds. While specific quantitative
toxicological data is lacking, its classification as a nitroaromatic compound suggests the
potential for more severe health effects, including cytotoxicity and genotoxicity, likely mediated
through oxidative stress. Researchers and drug development professionals should be aware of
these potential hazards and implement appropriate safety measures to minimize exposure.
Further toxicological studies are warranted to fully characterize the health and safety profile of
this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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